Cas no 62141-12-2 (1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester)

1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester structure
62141-12-2 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester
CAS No:62141-12-2
MF:C15H14N4O2
MW:282.29726266861
CID:456732
PubChem ID:12329553
Update Time:2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester
    • ethyl 2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)acetate
    • Ethyl (1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)acetate
    • 62141-12-2
    • DTXSID10490312
    • Inchi: 1S/C15H14N4O2/c1-2-21-14(20)8-13-12-9-18-19(15(12)17-10-16-13)11-6-4-3-5-7-11/h3-7,9-10H,2,8H2,1H3
    • InChI Key: JCYDDBHXHIQNSV-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1=C2C=NN(C3C=CC=CC=3)C2=NC=N1)=O

Computed Properties

  • Exact Mass: 282.11182
  • Monoisotopic Mass: 282.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • PSA: 69.9
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